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Compound of Interest

2-(1-Benzylpiperidin-4-yl)acetic
Compound Name: d
aci

Cat. No.: B160121

Technical Guide: 2-(1-Benzylpiperidin-4-yl)acetic
acid

CAS Number: 130927-83-2

This technical guide provides an in-depth overview of 2-(1-Benzylpiperidin-4-yl)acetic acid, a
heterocyclic compound of interest to researchers and professionals in drug development. The

document covers its physicochemical properties, a plausible synthetic route, and its potential
pharmacological significance based on the activities of structurally related molecules.

Compound Data

The quantitative data for 2-(1-Benzylpiperidin-4-yl)acetic acid are summarized in the table
below for easy reference.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b160121?utm_src=pdf-interest
https://www.benchchem.com/product/b160121?utm_src=pdf-body
https://www.benchchem.com/product/b160121?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 130927-83-2 [1]
Molecular Formula C14H19NO2 [1]
Molecular Weight 233.31 g/mol [1]
Appearance Light Yellow Powder [2]
Purity 94.5-100% [2]
Storage Conditions Inert atmosphere, room ]
temperature

Synthesis Pathway

While a direct experimental protocol for the synthesis of 2-(1-Benzylpiperidin-4-yl)acetic acid
is not readily available in the public domain, a feasible synthetic route can be conceptualized
based on established organic chemistry principles and published syntheses of related
piperidine derivatives. A key intermediate in this proposed pathway is 1-Benzyl-4-piperidone.

The overall synthesis can be envisioned as a two-stage process:
o Formation of the core intermediate: Synthesis of 1-Benzyl-4-piperidone.

» Elaboration of the acetic acid side chain: Conversion of the piperidone to the final acetic acid
product.
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Stage 1: Synthesis of 1-Benzyl-4-piperido

Stage 2: Elaboration of Acetic Acid Side Chain

2-(1-Benzylpiperidin-4-yl)acetic acid

2-(1-Benzylpiperidin-4-yl)acetic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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